Cas no 1806921-75-4 (3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine)

• Product Name: 3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine
• CAS No: 1806921-75-4
• MF: C₈H₅BrF₂N₂
• MW: 247.039507627487
• CID: 4810153
• Update Time: 2023-08-18

3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-cyano-5-(difluoromethyl)-2-methylpyridine

• Inchi： 1S/C8H5BrF2N2/c1-4-7(9)5(2-12)6(3-13-4)8(10)11/h3,8H,1H3
• InChI Key： OYGUBBBSVYKHTP-UHFFFAOYSA-N
• SMILES： BrC1C(C)=NC=C(C(F)F)C=1C#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 225
• XLogP3: 2.3
• Topological Polar Surface Area: 36.7